Cas no 1890354-26-3 (1H-Indene-1-methanamine, 6-chloro-2,3-dihydro-, hydrochloride (1:1))

• Product Name: 1H-Indene-1-methanamine, 6-chloro-2,3-dihydro-, hydrochloride (1:1)
• CAS No: 1890354-26-3
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 5162695
• Update Time: 2025-06-23

1H-Indene-1-methanamine, 6-chloro-2,3-dihydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-methanamine, 6-chloro-2,3-dihydro-, hydrochloride (1:1)

• Inchi： 1S/C10H12ClN.ClH/c11-9-4-3-7-1-2-8(6-12)10(7)5-9;/h3-5,8H,1-2,6,12H2;1H
• InChI Key： ZQRGTJCZFGXIJQ-UHFFFAOYSA-N
• SMILES： C(C1CCC2=CC=C(Cl)C=C12)N.Cl

Additional information on 1H-Indene-1-methanamine, 6-chloro-2,3-dihydro-, hydrochloride (1:1)

1H-Indene-1-methanamine, 6-chloro-2,3-dihydro-, hydrochloride (1:1) - A Comprehensive Overview

The compound with CAS No. 1890354-26-3, known as 1H-Indene-1-methanamine, 6-chloro-2,3-dihydro-, hydrochloride (1:1), is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indene derivatives, which are known for their unique structural properties and potential applications in drug design. The presence of a chlorine substituent at the 6-position of the indene ring introduces interesting electronic and steric effects, making this compound a valuable subject for further research.

Recent studies have highlighted the importance of indene-based compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have explored the potential of this compound as a neuroprotective agent, demonstrating its ability to inhibit oxidative stress and inflammation in neuronal cells. These findings underscore the compound's potential in the development of therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1H-Indene-1-methanamine, 6-chloro-2,3-dihydro-, hydrochloride (1:1) involves a multi-step process that typically begins with the preparation of the indene skeleton. The introduction of the chlorine substituent is achieved through electrophilic substitution reactions, while the methanamine group is introduced via nucleophilic substitution or reductive amination. The hydrochloride salt form is often preferred for its improved solubility and stability, making it more suitable for pharmacological studies.

In terms of structural analysis, this compound exhibits a rigid bicyclic framework with a conjugated system that contributes to its unique optical properties. The presence of the methanamine group introduces hydrogen bonding capabilities, which are crucial for its interactions with biological macromolecules such as proteins and nucleic acids. Computational studies have revealed that this compound has a high binding affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating cellular signaling pathways.

The pharmacokinetic profile of 1H-Indene-1-methanamine, 6-chloro-2,3-dihydro-, hydrochloride (1:1) has been extensively studied in preclinical models. Results indicate that the compound has moderate bioavailability and exhibits a favorable absorption profile when administered orally. Its metabolism is primarily mediated by cytochrome P450 enzymes, with major metabolites identified through mass spectrometry analysis.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Preclinical studies have shown that it induces apoptosis in various cancer cell lines by targeting key oncogenic pathways such as PI3K/AKT/mTOR and MAPK/ERK. Furthermore, its ability to enhance the efficacy of conventional chemotherapy drugs makes it a candidate for combination therapy strategies.

In conclusion, CAS No. 1890354-26-3 represents a significant advancement in the field of medicinal chemistry due to its versatile structural features and promising biological activities. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound stands at the forefront of innovative drug development efforts.